Cas no 1223503-55-6 (S-(6-chloropyridin-3-yl)-1-cyano-N-ethylmethanesulfonamido)

• Product Name: S-(6-chloropyridin-3-yl)-1-cyano-N-ethylmethanesulfonamido
• CAS No: 1223503-55-6
• MF: C₉H₁₀ClN₃O₂S
• MW: 259.712599277496
• CID: 5820209
• PubChem ID: 47075481
• Update Time: 2025-06-03

S-(6-chloropyridin-3-yl)-1-cyano-N-ethylmethanesulfonamido Chemical and Physical Properties

Names and Identifiers

• S-(6-chloropyridin-3-yl)-1-cyano-N-ethylmethanesulfonamido
• AKOS034617361
• 6-chloro-N-(cyanomethyl)-N-ethylpyridine-3-sulfonamide
• 1223503-55-6
• EN300-26578054
• Z827002014

• Inchi： 1S/C9H10ClN3O2S/c1-2-13(6-5-11)16(14,15)8-3-4-9(10)12-7-8/h3-4,7H,2,6H2,1H3
• InChI Key： LAVMEDRWQCSMDE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(N(CC#N)CC)(=O)=O

Computed Properties

• Exact Mass: 259.018
• Monoisotopic Mass: 259.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4A^2
• XLogP3: 1.1

Additional information on S-(6-chloropyridin-3-yl)-1-cyano-N-ethylmethanesulfonamido

S-(6-Chloropyridin-3-yl)-1-cyano-N-ethylmethanesulfonamido: A Comprehensive Overview

The compound with CAS No. 1223503-55-6, known as S-(6-chloropyridin-3-yl)-1-cyano-N-ethylmethanesulfonamido, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a 6-chloropyridin-3-yl group, a cyano substituent, and an N-ethylmethanesulfonamido moiety. The integration of these functional groups imparts distinctive chemical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of S-(6-chloropyridin-3-yl)-1-cyano-N-ethylmethanesulfonamido in the field of medicinal chemistry. Its cyano group, a strong electron-withdrawing substituent, enhances the molecule's ability to participate in various chemical reactions, including nucleophilic substitutions and oxidations. This property makes it a valuable intermediate in the synthesis of complex organic molecules, particularly in the development of novel pharmaceutical agents.

The N-ethylmethanesulfonamido group within the molecule contributes to its stability and reactivity. This group is known for its ability to act as a leaving group in substitution reactions, facilitating the formation of diverse derivatives. Recent research has explored its application in the synthesis of bioactive compounds, where it has demonstrated potential as a precursor for developing compounds with anti-inflammatory and antioxidant properties.

The 6-chloropyridin-3-yl moiety introduces aromaticity and additional electronic effects into the molecule. Chlorine substitution at the 6-position of the pyridine ring enhances the molecule's solubility and bioavailability, making it more amenable for use in drug delivery systems. Furthermore, this substitution pattern has been shown to influence the molecule's interaction with biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of S-(6-chloropyridin-3-yl)-1-cyano-N-ethylmethanesulfonamido with greater accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity to several key proteins involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its medicinal applications, S-(6-chloropyridin-3-yl)-1-cyano-N-ethylmethanesulfonamido has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent optimizations in synthetic protocols have focused on improving the efficiency of key steps, such as the formation of intermediates and purification processes.

Given its versatile structure and diverse applications, S-(6-chloropyridin-3-yl)-1-cyano-N-ethylmethanesulfonamido continues to be a focal point for researchers across various disciplines. Its role as an intermediate in drug discovery and materials development underscores its importance in advancing modern science.